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Compound of Interest

Compound Name: 2,2-Dimethyldecane

Cat. No.: B1670046

For researchers, scientists, and drug development professionals requiring high-purity 2,2-
dimethyldecane, a variety of commercial suppliers are available. This technical guide provides
an overview of these suppliers, available purities, and a detailed protocol for the analytical
verification of this compound using Gas Chromatography-Mass Spectrometry (GC-MS).

Commercial Suppliers of 2,2-Dimethyldecane

The following table summarizes key information from various commercial suppliers of 2,2-
dimethyldecane. Purity levels and available quantities can vary, and it is recommended to
request a lot-specific Certificate of Analysis (CoA) for critical applications.
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= I Brand/Distri CAS Molecular Purity/Assa  Available
upplier
S butor Number Formula y Formats
Santa Cruz Santa Cruz ) )
] ] 95.00 to Inquire with
Biotechnolog Biotechnolog 17302-37-3 Ci2H26 )
100.00%][1] supplier
y y
Simson Simson High quality, ) )
) Inquire with
Pharma Pharma 17302-37-3 Ci2Hz2s accompanied ]
o o supplier
Limited Limited by CoA[2]
Toronto
Inquire with
eMolecules Research 17302-37-3 Ci2H26 ) 250mg
] supplier
Chemicals
L o 5mg, 10mg,
CymitQuimic Inquire with
TLC 17302-37-3 Ci12H26 _ 25mg, 50mg,
a supplier
100mg[3]
Sigma- AA BLOCKS, Inquire with Inquire with
. 17302-37-3 Ci12H26 . .
Aldrich INC. supplier supplier
DC DC _ _
) ) Inquire with
Chemicals Chemicals 17302-37-3 Ci2Hz26 ) 100mg
- - supplier
Limited Limited

Experimental Protocols: Analytical Verification by

GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a fundamental technique for the

identification and purity assessment of volatile and semi-volatile compounds like 2,2-

dimethyldecane. The following protocol is a generalized workflow that can be adapted for the

analysis of this branched alkane.

Protocol: GC-MS Analysis of 2,2-Dimethyldecane

Objective: To confirm the identity and assess the purity of a commercial sample of 2,2-

dimethyldecane.
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Materials:
e 2,2-Dimethyldecane sample
o High-purity solvent (e.g., hexane or ethyl acetate)

« Internal standard (optional, for quantification, e.g., a non-naturally occurring branched alkane
not present in the sample)

o Autosampler vials with caps

» Micropipettes

Instrumentation:

e Gas chromatograph with a mass selective detector (GC-MS)
e Non-polar capillary column (e.g., HP-5ms or equivalent)
Procedure:

e Sample Preparation:

[¢]

Prepare a stock solution of the 2,2-dimethyldecane sample in the chosen solvent at a
concentration of approximately 1 mg/mL.

o If using an internal standard for quantification, add a known concentration to the stock
solution.

o Perform serial dilutions to create a working solution suitable for GC-MS analysis (e.g., 1-
10 pg/mL).

o Transfer the final solution to an autosampler vial.
o GC-MS Conditions (starting parameters, may require optimization):

o Injector Temperature: 250 °C
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o Injection Mode: Splitless or split (a split injection may be preferable for reproducibility and
to avoid overloading the column)

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
o Oven Temperature Program:
» [nitial temperature: 50 °C, hold for 2 minutes
= Ramp: 10 °C/min to 250 °C
» Hold: 5 minutes at 250 °C
o MS Transfer Line Temperature: 280 °C
o lon Source Temperature: 230 °C
o Electron lonization (El) Energy: 70 eV

o Mass Scan Range: m/z 40-300

o Data Analysis:
o ldentification:

» Compare the retention time of the major peak in the sample chromatogram to that of a
known standard of 2,2-dimethyldecane, if available.

= Match the mass spectrum of the peak with a reference library (e.g., NIST/EPA/NIH
Mass Spectral Library). The mass spectrum of branched alkanes is characterized by
specific fragmentation patterns resulting from the cleavage of C-C bonds.

o Purity Assessment:

» [ntegrate the peak area of 2,2-dimethyldecane and any impurity peaks in the total ion
chromatogram (TIC).

» Calculate the relative purity by dividing the peak area of 2,2-dimethyldecane by the
total peak area of all components.
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Workflow for Procurement and Analysis

The following diagram illustrates a typical workflow for a researcher from identifying the need
for high-purity 2,2-dimethyldecane to its analytical verification.
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Caption: Workflow for procuring and verifying high-purity 2,2-dimethyldecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

